Cas no 93892-57-0 (Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate)
93892-57-0 structure
Product Name:Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate
CAS No:93892-57-0
MF:C15H24O2
MW:236.349864959717
CID:811748
Update Time:2023-08-03
Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenecarboxylicacid, 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-, methyl ester
- methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate
- methyl 2,8,8-trimethyl-1,3,5,6,7,8a-hexahydronaphthalene-2-carboxylate
- Methyl 2,8,8-trimethyl-1,2,3,5,6,7,8,8a-octahydronaphthalene-2-carboxylate
- 1,2,3,5,6,7,8,8a-Octahydro-2,8,8-trimethyl-2-naphthalenecarboxylic acid methyl ester
- Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate
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- Inchi: 1S/C15H24O2/c1-14(2)8-5-6-11-7-9-15(3,10-12(11)14)13(16)17-4/h7,12H,5-6,8-10H2,1-4H3
- InChI Key: KNHQUGDAVAYSEH-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C)CC=C2CCCC(C)(C)C2C1)=O
Computed Properties
- Exact Mass: 236.17763
- Monoisotopic Mass: 236.17763
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.99
- Boiling Point: 297.1°Cat760mmHg
- Flash Point: 126°C
- Refractive Index: 1.495
Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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